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Compound of Interest

Compound Name: Mordant Brown 1

Cat. No.: B606694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Brown 1, also known by its Colour Index name C.I. 20110, is a synthetic azo dye

belonging to the double azo class. Its primary application lies in the textile industry for dyeing

wool, silk, and leather, where it produces a characteristic brown hue.[1] The application of a

mordant, typically a metal salt, is essential to fix the dye to the fabric and enhance its fastness

properties. Beyond its traditional use in dyeing, Mordant Brown 1 has garnered significant

interest in biomedical research as a specific and effective inhibitor of the CD40-CD154

costimulatory protein-protein interaction, suggesting its potential therapeutic applications in

autoimmune diseases and transplantation.[1] This technical guide provides a comprehensive

overview of the physicochemical characteristics of Mordant Brown 1, detailed experimental

protocols for its synthesis and analysis, and an exploration of its biological activity.

Chemical Identity and Structure
Mordant Brown 1 is chemically identified as sodium 5-[[2,4-diamino-5-[(2-hydroxy-5-

nitrophenyl)diazenyl]phenyl]diazenyl]naphthalene-1-sulfonate.[1] Its chemical structure is

characterized by two azo (-N=N-) groups, which form the chromophore responsible for its color,

and several functional groups including hydroxyl, nitro, amino, and a sulfonic acid salt, which

influence its solubility and dyeing properties.

Table 1: Chemical Identifiers of Mordant Brown 1
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Identifier Value

CAS Number 3564-15-6

C.I. Name Mordant Brown 1

C.I. Number 20110

Molecular Formula C₂₂H₁₆N₇NaO₆S

Molecular Weight 529.46 g/mol

IUPAC Name

sodium 5-[[2,4-diamino-5-[(2-hydroxy-5-

nitrophenyl)diazenyl]phenyl]diazenyl]naphthalen

e-1-sulfonate

InChI

InChI=1S/C22H17N7O6S.Na/c23-15-10-

16(24)19(27-28-20-9-12(29(31)32)7-8-

21(20)30)11-18(15)26-25-17-5-1-4-14-13(17)3-

2-6-22(14)36(33,34)35;/h1-11,30H,23-24H2,

(H,33,34,35);/q;+1/p-1

SMILES

C1=CC2=C(C=CC=C2S(=O)(=O)

[O-])C(=C1)N=NC3=CC(=C(C=C3N)N)N=NC4=

C(C=CC(=C4)--INVALID-LINK--[O-])O.[Na+]

Synonyms
Acid Brown 17, Chrome Fast Brown EB, Acid

Leather Brown EBC

Physicochemical Properties
The physicochemical properties of Mordant Brown 1 are crucial for its application in both

industrial and research settings.

Table 2: Physicochemical Properties of Mordant Brown 1
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Property Value Reference

Appearance Dark red-brown solid powder

Melting Point
Decomposes without melting

at a specific temperature.
(for a similar azo dye)

Solubility

   Water Soluble (yellow-brown solution)

   Ethanol
Soluble (orange-brown

solution)

   Acetone Slightly soluble

   Cellosolve Slightly soluble

Reactivity

Reacts with concentrated

sulfuric acid to produce a

violet-black to blue-black color,

with a brown precipitate upon

dilution. In concentrated nitric

acid, it forms a red-light brown

solution that turns yellow.

Experimental Protocols
Synthesis of Mordant Brown 1
The synthesis of Mordant Brown 1 is a multi-step process involving sequential diazotization

and coupling reactions.

Workflow for the Synthesis of Mordant Brown 1
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Step 1: Diazotization of 2-Amino-4-nitrophenol Step 2: Diazotization of 5-Aminonaphthalene-1-sulfonic acid

Step 3: Sequential Coupling

2-Amino-4-nitrophenol

Diazonium Salt of 2-Amino-4-nitrophenol

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl)

Mordant Brown 1

5-Aminonaphthalene-1-sulfonic acid

Diazonium Salt of 5-Aminonaphthalene-1-sulfonic acid

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl)

Benzene-1,3-diamine

Click to download full resolution via product page

Caption: Synthesis of Mordant Brown 1.

Detailed Methodology:

Diazotization of 2-Amino-4-nitrophenol:

Dissolve 2-Amino-4-nitrophenol in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite while maintaining the low temperature to form the

diazonium salt.

Diazotization of 5-Aminonaphthalene-1-sulfonic acid:

Follow a similar procedure as in step 1, dissolving 5-Aminonaphthalene-1-sulfonic acid in

a dilute mineral acid and reacting it with sodium nitrite at low temperatures.

Sequential Coupling:

Dissolve Benzene-1,3-diamine (m-phenylenediamine) in an alkaline solution.
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First, couple the diazonium salt of 2-Amino-4-nitrophenol to the benzene-1,3-diamine.

Then, add the diazonium salt of 5-Aminonaphthalene-1-sulfonic acid to the reaction

mixture to complete the second coupling reaction, forming Mordant Brown 1.

The product can be precipitated by adding salt and then filtered, washed, and dried.

Determination of Physicochemical Properties
Melting Point Determination:

Due to its nature as a complex organic salt, Mordant Brown 1 is expected to decompose at

elevated temperatures rather than exhibit a sharp melting point. This can be observed using a

standard melting point apparatus or by thermogravimetric analysis (TGA).

Solubility Determination:

A standard method for determining the solubility of a dye involves preparing a saturated

solution and measuring its concentration.

Add an excess amount of Mordant Brown 1 to a known volume of the solvent (e.g., water,

ethanol) in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Filter the saturated solution to remove any undissolved solid.

Measure the concentration of the dye in the filtrate using UV-Vis spectrophotometry by

comparing its absorbance to a calibration curve of known concentrations.

Spectroscopic Analysis:

UV-Visible (UV-Vis) Spectroscopy:

Prepare a dilute solution of Mordant Brown 1 in a suitable solvent (e.g., water or ethanol).
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Record the absorbance spectrum over a wavelength range of 200-800 nm using a double-

beam UV-Vis spectrophotometer.

The wavelength of maximum absorbance (λmax) corresponds to the electronic transitions

within the molecule's chromophore. For azo dyes, characteristic peaks are expected in the

visible region.

Fourier-Transform Infrared (FTIR) Spectroscopy:

Prepare a solid sample by mixing a small amount of finely ground Mordant Brown 1 with

dry potassium bromide (KBr).

Press the mixture into a thin, transparent pellet.

Record the FTIR spectrum in the range of 4000-400 cm⁻¹.

Characteristic peaks for functional groups such as -OH, -NO₂, -NH₂, -SO₃H, and the azo

group (-N=N-) can be identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a sufficient amount of Mordant Brown 1 in a deuterated solvent (e.g., D₂O or

DMSO-d₆).

Record the ¹H and ¹³C NMR spectra.

The chemical shifts and coupling patterns of the protons and carbons will provide detailed

information about the molecular structure. Aromatic protons are expected to appear in the

downfield region of the ¹H NMR spectrum.

Biological Activity: Inhibition of CD40-CD154
Signaling
Mordant Brown 1 has been identified as a potent and specific inhibitor of the CD40-CD154

interaction, a key pathway in the regulation of the immune response. This interaction between

CD40 on antigen-presenting cells and CD154 (CD40L) on activated T cells is crucial for T-cell

help to B cells, leading to antibody production and the formation of memory B cells.
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CD40-CD154 Signaling Pathway and Inhibition by Mordant Brown 1
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Caption: Inhibition of CD40-CD154 Signaling.
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Experimental Workflow for Assessing CD40-CD154
Inhibition
Flow cytometry is a powerful technique to assess the inhibitory effect of Mordant Brown 1 on

CD40-CD154-mediated cellular responses.

Workflow for Flow Cytometry Analysis

1. Culture THP-1 cells

2. Treat cells with varying
concentrations of Mordant Brown 1

3. Stimulate cells with
recombinant human CD154

4. Stain cells with fluorescently
labeled antibodies (e.g., anti-CD54)

5. Analyze by Flow Cytometry

6. Quantify inhibition of
CD54 expression

Click to download full resolution via product page

Caption: Flow Cytometry Workflow.

Detailed Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b606694?utm_src=pdf-body
https://www.benchchem.com/product/b606694?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture: Human monocytic THP-1 cells, which express CD40, are cultured under

standard conditions.

Treatment: Cells are pre-incubated with a range of concentrations of Mordant Brown 1.

Stimulation: The cells are then stimulated with recombinant human CD154 to induce CD40

signaling.

Staining: After an incubation period, the cells are stained with a fluorescently labeled

antibody against a downstream marker of CD40 activation, such as CD54 (ICAM-1).

Flow Cytometry: The expression level of the marker on the cell surface is quantified using a

flow cytometer.

Data Analysis: The reduction in the expression of the marker in the presence of Mordant
Brown 1, compared to the stimulated control without the inhibitor, indicates the compound's

inhibitory activity.

Conclusion
Mordant Brown 1 is a well-characterized azo dye with established physicochemical properties

relevant to its industrial applications. The recent discovery of its potent and specific inhibitory

activity against the CD40-CD154 interaction has opened new avenues for its use in biomedical

research and drug development. This guide provides a comprehensive resource for

researchers and scientists working with Mordant Brown 1, offering detailed information on its

properties and standardized protocols for its synthesis and analysis. Further research into the

precise molecular mechanism of its inhibitory action and its in vivo efficacy will be crucial for

translating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Mordant Brown 1 (3564-15-6) for sale [vulcanchem.com]

To cite this document: BenchChem. [Physicochemical Characteristics of Mordant Brown 1:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606694#physicochemical-characteristics-of-mordant-
brown-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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